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Introduction

Hybrid organic-inorganic perovskites have demonstrated remarkable potential in optoelectronic
applications, particularly in photovoltaics. However, the long-term stability of traditional 3D
perovskites remains a significant challenge, hindering their commercial viability. The formation
of 2D-3D heterostructures by incorporating bulky organic cations, such as n-butylammonium
(BA), has emerged as a highly effective strategy to enhance both the efficiency and stability of
perovskite devices.[1][2] The butylammonium cations act as spacers, forming Ruddlesden-
Popper phase 2D perovskite layers that can passivate the surface of the 3D perovskite, reduce
defects, and protect it from environmental degradation.[3][4]

These application notes provide detailed protocols for the fabrication of 2D-3D heterostructured
perovskites using butylammonium iodide (BAI), summarizing key quantitative data and offering
visual guides to the experimental workflows.

Data Presentation

The incorporation of butylammonium-based 2D layers has a significant impact on the
performance and stability of perovskite solar cells. The following tables summarize key
performance metrics from various studies.
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Table 1: Performance of 2D-3D Heterostructured Perovskite Solar Cells
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Table 2: Impact of Butylammonium Passivation on Perovskite Film Properties
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ot BAI- 2D-BA2Pbl4
Pristine 3D )
Property Passivated 3D  Capped 3D Reference
MAPDI3
MAPbDI3 MAPDI3
Work Function
0.158 0.173 [7]
Decrease (eV)
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Experimental Protocols

The following are detailed methodologies for fabricating 2D-3D heterostructured perovskite

films.

Protocol 1: One-Step Solution Processing for 2D-3D
Heterostructures

This method involves adding the butylammonium salt directly into the 3D perovskite precursor
solution.

Materials:

o Formamidinium iodide (FAI)

Cesium iodide (Csl)

Lead iodide (Pbl2)

Lead bromide (PbBr2)

n-butylammonium iodide (BAI)

Anhydrous dimethylformamide (DMF)
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o Anhydrous dimethyl sulfoxide (DMSO)
e Chlorobenzene (antisolvent)

e |ITO-coated glass substrates
Procedure:

o Substrate Preparation: Clean ITO-coated glass substrates sequentially with detergent,
deionized water, acetone, and isopropanol in an ultrasonic bath for 15 minutes each. Dry the
substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.

e Precursor Solution Preparation:

o Prepare a mixed-cation, mixed-halide 3D perovskite precursor solution. For a
FA0.83Cs0.17Pb(lyBrl1-y)3 composition, dissolve FAI, Pbl2, Csl, and PbBr2 in a mixed
solvent of DMF:DMSO (e.qg., 4:1 vIv).

o Prepare a stock solution of BAI in DMF.

o Add a specific volume of the BAI stock solution to the 3D perovskite precursor solution to
achieve the desired molar ratio of BA cations. The optimal amount of BAI needs to be
determined experimentally.[1]

e Film Deposition:

o Spin-coat an electron transport layer (e.g., SnO2) onto the prepared ITO substrates and
anneal.

o Transfer the substrates into a nitrogen-filled glovebox.

o Spin-coat the 2D-3D perovskite precursor solution onto the electron transport layer. A
typical two-step spin-coating program is 1000 rpm for 10s followed by 4000-6000 rpm for
30s.

o During the second step of spin-coating, dispense an antisolvent (e.g., chlorobenzene) onto
the spinning substrate.
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e Annealing: Anneal the perovskite film on a hotplate. A typical annealing temperature is 100-
150°C for 10-60 minutes.

e Device Completion: Deposit a hole transport layer (e.g., Spiro-OMeTAD) and a metal back
contact (e.g., gold or silver) via spin-coating and thermal evaporation, respectively.

Protocol 2: Sequential Deposition for 2D Capping Layer
Formation

This method involves forming the 3D perovskite film first, followed by a surface treatment with a
butylammonium salt solution.

Materials:

Lead iodide (Pbl2)

Methylammonium iodide (MAI)

n-butylammonium iodide (BAI)

Anhydrous N,N-dimethylformamide (DMF)

Anhydrous isopropanol (IPA)

Substrates with an electron transport layer
Procedure:

e PDbl2 Deposition:

o Dissolve Pbl2 in DMF (e.g., 1 M solution).

o Spin-coat the Pbl2 solution onto the substrate and anneal at a moderate temperature
(e.g., 70°C) for a few minutes to remove the solvent.

e Conversion to 3D Perovskite:

o Prepare a solution of MAI in IPA (e.g., 10 mg/mL).
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o Immerse the Pbl2-coated substrate in the MAI solution or spin-coat the MAI solution onto
the PbI2 film.

o Anneal the film at 100-150°C to form the 3D MAPDI3 perovskite.

e 2D Capping Layer Formation:
o Prepare a dilute solution of BAI in IPA (e.g., 1-5 mg/mL).
o Spin-coat the BAI solution onto the cooled 3D perovskite film.

o Anneal the film again, typically at a lower temperature (e.g., 100°C) for a short duration
(e.g., 5-10 minutes) to promote the formation of the 2D BA2Pbl4 capping layer.

Protocol 3: Annealing-Free Fabrication using
Tetrahydrofuran (THF)

This protocol leverages solvent properties to achieve surface passivation and 2D layer
formation without a final high-temperature annealing step.[3][7]

Materials:

Methylammonium lead iodide (MAPDI3) single crystal or pre-synthesized powder

n-butylammonium iodide (BAI)

Tetrahydrofuran (THF)

Substrates

Procedure:

e Precursor "Solution" Preparation:

o THF is a poor solvent for MAPDI3 but readily dissolves BAI.

o Create a saturated or near-saturated solution of MAPDI3 in a suitable solvent, or use a
pre-synthesized single crystal.
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o Prepare a separate solution of BAI in THF.
e Film Deposition:

o For a single-crystal-based film, a solution of BAI in THF can be drop-casted or spin-coated
onto the surface of the MAPDI3 crystal.[7]

o Alternatively, for a polycrystalline film, prepare a precursor ink by mixing MAPbI3 powder
with a solution of BAI in THF.

o Spin-coat the precursor ink onto the substrate. The BAI will be in solution while the
MAPDI3 remains largely as solid particles. The THF facilitates the surface interaction and
formation of the 2D layer.

e Drying: Allow the film to dry at room temperature or with gentle heating (e.g., < 70°C) to
remove the THF. No high-temperature annealing is required.

Visualizations
Experimental Workflows
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Caption: Workflow for one-step fabrication of 2D-3D perovskites.
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Step 1: 3D Film Formation Step 2: 2D Capping Layer
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in DMF in IPA 3D MAPbDI3 in IPA 2D Capping Layer
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Caption: Workflow for sequential deposition of 2D on 3D perovskites.

Structure and Energy Level Diagram
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Caption: Schematic of the 2D-3D heterostructure and energy levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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